Cas no 123313-11-1 (1,2,4-Triazin-3(2H)-one,4-amino-4,5-dihydro-6-(1-methylethyl)-)

• Product Name: 1,2,4-Triazin-3(2H)-one,4-amino-4,5-dihydro-6-(1-methylethyl)-
• CAS No: 123313-11-1
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 104224
• Update Time: 2024-01-24

1,2,4-Triazin-3(2H)-one,4-amino-4,5-dihydro-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one,4-amino-4,5-dihydro-6-(1-methylethyl)-
• 1,2,4-Triazin-3(2H)-one,4-amino-4,5-dihydro-6-(1-methylethyl)-(9CI)
• 4-amino-6-propan-2-yl-2,5-dihydro-1,2,4-triazin-3-one

• Inchi： 1S/C6H12N4O/c1-4(2)5-3-10(7)6(11)9-8-5/h4H,3,7H2,1-2H3,(H,9,11)
• InChI Key： LTUZNCDQYRXKPE-UHFFFAOYSA-N
• SMILES： N1=C(C(C)C)CN(N)C(=O)N1

Computed Properties

• Exact Mass: 156.10126
• Monoisotopic Mass: 156.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2

Experimental Properties

• PSA: 70.72